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Compound of Interest

Compound Name:
3-Benzyloxy-4-

methoxybenzaldehyde

Cat. No.: B016803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-Benzyloxy-4-methoxybenzaldehyde, a key intermediate in the

synthesis of complex molecular targets.

Core Chemical Properties
3-Benzyloxy-4-methoxybenzaldehyde, also known as iso-vanillin benzyl ether, is an aromatic

aldehyde that serves as a versatile building block in organic synthesis. Its structure

incorporates a benzaldehyde core, a methoxy group, and a benzyl ether protecting group,

making it a valuable precursor for multi-step syntheses.

Identifiers and General Properties
A summary of the key identifiers and physical properties of 3-Benzyloxy-4-
methoxybenzaldehyde is provided in Table 1.
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Property Value Citation(s)

IUPAC Name
4-methoxy-3-

(phenylmethoxy)benzaldehyde
[1]

CAS Number 6346-05-0 [1]

Molecular Formula C₁₅H₁₄O₃ [1][2]

Molecular Weight 242.27 g/mol [1]

Appearance
Solid, Beige Crystalline

Powder

Melting Point 61-64 °C

SMILES
COc1ccc(C=O)cc1OCc2ccccc

2
[3]

InChI

1S/C15H14O3/c1-17-14-8-7-

13(10-16)9-15(14)18-11-12-5-

3-2-4-6-12/h2-10H,11H2,1H3

InChIKey
VQVQZFHUXRSRBZ-

UHFFFAOYSA-N
[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Benzyloxy-4-
methoxybenzaldehyde. A summary of key spectral information is presented in Table 2.
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Spectroscopic Data Key Features / Notes Citation(s)

¹H NMR
Data available, refer to spectral

databases.
[1]

¹³C NMR
Data available, refer to spectral

databases.
[1]

Infrared (IR) Spectra

Data available for various

techniques (FTIR, ATR-IR,

Vapor Phase).

[1]

Mass Spectrometry

Monoisotopic Mass: 242.0943

Da. Predicted CCS data

available.

[1][3]

Synthesis and Reactivity
The most common synthetic route to 3-Benzyloxy-4-methoxybenzaldehyde is through the

benzylation of isovanillin (3-hydroxy-4-methoxybenzaldehyde). This reaction is a classic

example of a Williamson ether synthesis.
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Reactants Reaction Conditions

Isovanillin
(3-Hydroxy-4-methoxybenzaldehyde)

Williamson Ether Synthesis

Benzyl Halide
(e.g., Benzyl Bromide)

Base
(e.g., K₂CO₃, NaOH)

Deprotonation of Phenol

Solvent
(e.g., DMF, Acetone)

3-Benzyloxy-4-methoxybenzaldehyde

Formation of Ether Linkage

Click to download full resolution via product page

Caption: Synthesis of 3-Benzyloxy-4-methoxybenzaldehyde.

Experimental Protocol: Synthesis of 3-Benzyloxy-4-
methoxybenzaldehyde
This protocol is a generalized procedure based on the Williamson ether synthesis.

Reaction Setup: In a round-bottom flask, dissolve isovanillin (1 equivalent) in a suitable polar

aprotic solvent, such as N,N-dimethylformamide (DMF) or acetone.

Addition of Base: Add a base, such as anhydrous potassium carbonate (K₂CO₃, 1.5

equivalents), to the solution. Stir the mixture at room temperature for 30 minutes.

Addition of Benzylating Agent: Slowly add benzyl bromide or benzyl chloride (1.1

equivalents) to the reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b016803?utm_src=pdf-body-img
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Heat the mixture (e.g., to 60-80 °C) and monitor the reaction progress using thin-

layer chromatography (TLC). The reaction is typically complete within 3-6 hours.[4]

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-water. A precipitate will form.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the solid with

water and then a small amount of cold ethanol. The crude product can be further purified by

recrystallization from ethanol to yield pure 3-Benzyloxy-4-methoxybenzaldehyde.

Applications in Drug Development
3-Benzyloxy-4-methoxybenzaldehyde is a crucial intermediate in the synthesis of various

pharmaceutical agents and complex natural products. Its aldehyde functional group allows for a

wide range of subsequent chemical transformations, including condensations, reductions, and

oxidations.

Synthesis of Tetrabenazine Analogues
A notable application is in the synthesis of (+)-9-benzyloxy-α-dihydrotetrabenazine, an

important intermediate for Vesicular Monoamine Transporter 2 (VMAT2) imaging agents.

VMAT2 inhibitors are used in the treatment of hyperkinetic movement disorders. The synthesis

involves a multi-step sequence starting from 3-Benzyloxy-4-methoxybenzaldehyde.

3-Benzyloxy-4-
methoxybenzaldehyde

Multi-step sequence
(e.g., Henry reaction, reduction,

Pictet-Spengler reaction)

Racemic Intermediate
(e.g., (±)-9-Benzyloxy-

tetrabenazine)

Chiral Resolution or
Stereoselective Step

(+)-9-Benzyloxy-α-
dihydrotetrabenazine VMAT2 Imaging Agents

Click to download full resolution via product page

Caption: Application in VMAT2 Inhibitor Synthesis.

Synthesis of (-)-Galipeine
This compound has also been utilized in the total synthesis of the alkaloid (-)-galipeine. This

highlights its utility in constructing complex, polycyclic natural product scaffolds.
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Safety and Handling
3-Benzyloxy-4-methoxybenzaldehyde is classified as an irritant. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[1][5]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat.

Handling: Use with adequate ventilation. Avoid dust formation. Wash thoroughly after

handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.

Conclusion
3-Benzyloxy-4-methoxybenzaldehyde is a synthetically valuable intermediate with well-

defined chemical properties. Its utility is demonstrated in the synthesis of complex

pharmaceutical targets, particularly in the field of neurology. The straightforward synthesis from

isovanillin and its versatile reactivity make it an important tool for researchers and professionals

in drug development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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